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Compound of Interest

Compound Name: 2-Amino-6-bromopyridine

Cat. No.: B113427

In-Depth Technical Guide: 2-Amino-6-
bromopyridine

For researchers, scientists, and professionals in drug development, 2-Amino-6-
bromopyridine is a pivotal chemical intermediate. This guide provides core technical data on
its molecular properties.

Core Molecular Data

The fundamental molecular characteristics of 2-Amino-6-bromopyridine are summarized

below.
Property Value Citations
Molecular Formula C5H5BrN2 [1112113114]
Molecular Weight 173.01 g/mol [L1[2113114]

This compound's structure, featuring a pyridine ring with an amino group at the 2-position and a
bromine atom at the 6-position, makes it a versatile building block in the synthesis of more
complex molecules[2]. It is frequently utilized in the development of novel pharmaceutical
agents, including anti-cancer and anti-inflammatory drugs, as well as in the agrochemical
sector for creating herbicides and pesticides[2][5].
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Logical Relationship of Molecular Properties

The molecular formula dictates the molecular weight. The elemental composition (Carbon,
Hydrogen, Bromine, and Nitrogen) and the count of each atom directly sum up to the
compound's molecular weight.
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Caption: Relationship between molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Amino-6-bromopyridine molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b113427#2-amino-6-bromopyridine-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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